Cas no 1136-01-2 (3-(4-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 3-(4-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 1136-01-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD09965994
• CID: 147785
• PubChem ID: 316804
• Update Time: 2025-04-19

3-(4-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-methoxy-b,b-dimethyl-
• 3-(4-METHOXYPHENYL)-3-METHYLBUTANOIC ACID
• 3-(4-Methoxy-phenyl)-3-methyl-buttersaeure
• 3-(4-methoxyphenyl)-3-methylbutyric acid
• 3-(4-Methoxy-phenyl)-3-methyl-butyric acid
• 3-(p-Methoxyphenyl)-3-methylbutansaeure
• AC1L7UOK
• AG-B-93772
• CTK7A2251
• NSC245189
• SBB094050
• SureCN2721820
• KS-8212
• LFQSLLJGDHNKAR-UHFFFAOYSA-N
• MFCD09965994
• 3-(4-methoxyphenyl)-3-methylbutanoicacid
• CS-0273015
• DTXSID30311772
• AC8366
• AKOS002392356
• BAA13601
• NSC-245189
• SY257679
• AMY1978
• 1136-01-2
• EN300-1842047
• 3-(4-methoxyphenyl)-isovaleric acid
• SCHEMBL2721820
• 3-(4-methoxyphenyl)-3-methylbutanoic acid

• MDL： MFCD09965994
• Inchi： 1S/C12H16O3/c1-12(2,8-11(13)14)9-4-6-10(15-3)7-5-9/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： LFQSLLJGDHNKAR-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 332.9°C at 760 mmHg
• Flash Point: 124.4°C
• Refractive Index: 1.513
• PSA: 46.53
• LogP: 2.44750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids